N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
Description
N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide, also known as FPYSA, is a novel compound that has been synthesized for scientific research purposes. This compound has gained attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors : A study explored structure-activity relationships of PI3K/mTOR inhibitors, examining various 6,5-heterocycles to improve metabolic stability. While not directly studying N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide, this research is relevant as it discusses analogues and chemical modifications that can impact the compound's stability and efficacy (Stec et al., 2011).
Met Kinase Inhibitors : Another study identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. This research provides insights into the design and discovery of new inhibitors, potentially influencing how derivatives of N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide could be utilized in cancer therapy (Schroeder et al., 2009).
Molecular Structure and Docking Studies : A detailed quantum chemical study of a molecule structurally similar to N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide provided insight into molecular structure, hydrogen-bonded interactions, and spectroscopic properties. This research is particularly relevant in understanding the interaction of similar compounds with biological targets (Mary et al., 2020).
Anticancer and Antiproliferative Activities : The modification of similar compounds to N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide was studied to explore their antiproliferative activities against various human cancer cell lines. This research is significant in understanding how structural changes can influence the anticancer potential of these compounds (Wang et al., 2015).
Antimicrobial Activities : Research on compounds with structural similarities to N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide indicated potential antibacterial and antifungal activities. This suggests a potential application of the compound in developing new antimicrobial agents (Badiger et al., 2013).
properties
IUPAC Name |
N-(3-fluorophenyl)-2-(6-phenylpyridazin-3-yl)sulfanylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3OS/c19-14-7-4-8-15(11-14)20-17(23)12-24-18-10-9-16(21-22-18)13-5-2-1-3-6-13/h1-11H,12H2,(H,20,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOJOPWQUZKQZDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=CC=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-fluorophenyl)-2-((6-phenylpyridazin-3-yl)thio)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-benzyl-2-{[3-(3-methoxybenzyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide](/img/structure/B2356395.png)
![2-[(5-Bromopyrimidin-2-yl)amino]-1-[4-(furan-2-yl)thiophen-2-yl]ethanol](/img/structure/B2356397.png)
![2-Chloro-N-[[3-(dimethylcarbamoylamino)phenyl]methyl]pyridine-4-carboxamide](/img/structure/B2356401.png)
![5-bromo-N-(5-((5-chloro-2-methylphenyl)carbamoyl)-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)phenyl)furan-2-carboxamide](/img/structure/B2356403.png)
![8-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-5,6-dihydro-1H-pyrrolo[3,2,1-ij]quinolin-4(2H)-one](/img/structure/B2356414.png)
